Cas no 2115130-31-7 (ethyl 2-(3-bromo-5-methylthiophen-2-yl)acetate)

• Product Name: ethyl 2-(3-bromo-5-methylthiophen-2-yl)acetate
• CAS No: 2115130-31-7
• MF: C₉H₁₁BrO₂S
• MW: 263.151440858841
• CID: 5254764
• Update Time: 2025-05-20

ethyl 2-(3-bromo-5-methylthiophen-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-bromo-5-methylthiophen-2-yl)acetate

• Inchi： 1S/C9H11BrO2S/c1-3-12-9(11)5-8-7(10)4-6(2)13-8/h4H,3,5H2,1-2H3
• InChI Key： KNDLFOYOIJHGAA-UHFFFAOYSA-N
• SMILES： C1(CC(OCC)=O)SC(C)=CC=1Br

Additional information on ethyl 2-(3-bromo-5-methylthiophen-2-yl)acetate

Ethyl 2-(3-Bromo-5-methylthiophen-2-yl)acetate (CAS No. 2115130-31-7): A Comprehensive Overview

Ethyl 2-(3-bromo-5-methylthiophen-2-yl)acetate (CAS No. 2115130-31-7) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique structural features, has shown promise in various applications, including as an intermediate in the synthesis of pharmaceuticals and as a building block for advanced materials.

The molecular structure of ethyl 2-(3-bromo-5-methylthiophen-2-yl)acetate consists of a thiophene ring substituted with a bromine atom and a methyl group, along with an ester functionality. The presence of these functional groups imparts distinct chemical properties that make it an attractive candidate for a wide range of synthetic transformations. The bromine atom in particular provides a reactive site for cross-coupling reactions, such as Suzuki-Miyaura coupling and Stille coupling, which are essential in the synthesis of complex organic molecules.

Recent research studies have highlighted the potential of ethyl 2-(3-bromo-5-methylthiophen-2-yl)acetate in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor for the synthesis of antitumor agents. The researchers demonstrated that derivatives of ethyl 2-(3-bromo-5-methylthiophen-2-yl)acetate exhibited potent cytotoxic activity against various cancer cell lines, suggesting its potential as a lead compound for further drug development.

In addition to its pharmaceutical applications, ethyl 2-(3-bromo-5-methylthiophen-2-yl)acetate has also been investigated for its use in materials science. A study published in the Journal of Materials Chemistry C reported the synthesis of conjugated polymers using this compound as a monomer. The resulting polymers exhibited excellent photovoltaic properties, making them suitable for use in organic solar cells. The unique electronic properties of the thiophene ring and the bromine substituent contribute to the high efficiency and stability of these materials.

The synthesis of ethyl 2-(3-bromo-5-methylthiophen-2-yl)acetate typically involves several steps, including the formation of the thiophene ring and subsequent functionalization with bromine and methyl groups. One common synthetic route involves the reaction of 3-bromo-5-methylthiophene with ethyl bromoacetate in the presence of a base such as potassium carbonate. This reaction yields ethyl 2-(3-bromo-5-methylthiophen-2-yl)acetate with high purity and yield.

The physical properties of ethyl 2-(3-bromo-5-methylthiophen-2-yl)acetate include its melting point, boiling point, and solubility in various solvents. These properties are crucial for its handling and storage in laboratory settings. For example, it is typically stored under inert conditions to prevent degradation and is soluble in common organic solvents such as dichloromethane and acetone.

In terms of safety, while ethyl 2-(3-bromo-5-methylthiophen-2-yl)acetate is not classified as a hazardous material, it is important to handle it with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be used when working with this compound.

Overall, ethyl 2-(3-bromo-5-methylthiophen-2-yl)acetate (CAS No. 2115130-31-7) is a valuable compound with diverse applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure and reactivity make it an essential building block for the development of novel compounds and materials with potential applications in various industries.